Cas no 1261462-93-4 (2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261462-93-4
• MF: C₁₃H₉F₄NO₂
• MW: 287.209677457809
• CID: 4924454
• Update Time: 2025-06-07

2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H9F4NO2/c14-12-11(9(7-19)5-6-18-12)8-1-3-10(4-2-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： OEUATSCUAYCHBM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CN=1)CO)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Introduction to 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261462-93-4)

2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol, with the CAS number 1261462-93-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated pyridine ring and a trifluoromethoxy-substituted phenyl group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The chemical structure of 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is defined by the presence of a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. The fluorine atom at the 2-position and the trifluoromethoxy-substituted phenyl group at the 3-position provide the molecule with distinct electronic and steric properties. The hydroxymethyl group at the 4-position further adds to its reactivity and potential for functionalization.

In recent years, there has been a growing interest in the development of fluorinated compounds for various therapeutic applications. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of a trifluoromethoxy group in 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol further enhances these properties, making it an attractive candidate for drug discovery and development.

One of the key areas of research involving 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is its potential as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have demonstrated that 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol can modulate the activity of specific kinases, which are important targets in cancer therapy.

In addition to its potential as a therapeutic agent, 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has also been explored for its use in chemical synthesis. The hydroxymethyl group at the 4-position provides a reactive site for further functionalization, allowing chemists to synthesize a wide range of derivatives with diverse biological activities. This versatility makes it a valuable starting material in the synthesis of more complex molecules with potential pharmaceutical applications.

The synthesis of 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has been reported using various methodologies. One common approach involves the reaction of 2-fluoroisonicotinaldehyde with 4-trifluoromethoxybenzyl alcohol in the presence of a suitable base. This reaction typically proceeds via an aldol condensation followed by cyclization to form the pyridine ring. Other synthetic routes have also been explored, including those involving palladium-catalyzed cross-coupling reactions and multistep sequences involving multiple functional group transformations.

The physicochemical properties of 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol have been extensively studied to understand its behavior in different environments. It has been found to exhibit good solubility in organic solvents and moderate solubility in water, which is beneficial for both synthetic processes and biological assays. The compound's lipophilicity, as measured by its logP value, suggests that it can readily penetrate cell membranes, making it suitable for intracellular targets.

In terms of biological activity, 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has shown promising results in various assays. For example, it has demonstrated potent inhibitory activity against certain kinases involved in cancer signaling pathways. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The safety profile of 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is an important consideration for its development as a therapeutic agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further investigations are needed to fully evaluate its safety and efficacy in humans.

In conclusion, 2-Fluoro-3-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261462-93-4) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its ability to modulate key biological targets and its versatility in chemical synthesis make it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new insights into its properties and applications will continue to emerge.